Cas no 1804646-90-9 (2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1804646-90-9
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4833304
• Update Time: 2025-06-09

2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H4F5NO3/c9-6(10)5-4(17-8(11,12)13)1-3(2-15)7(16)14-5/h1-2,6H,(H,14,16)
• InChI Key： MEAHNSMELKNHPQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C=O)C(N1)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 410
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804646-90-9)

2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde, identified by its Chemical Abstracts Service (CAS) number 1804646-90-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple fluorinated and hydroxyl functional groups in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural composition of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde features a pyridine core substituted with a difluoromethyl group at the 2-position, a hydroxy group at the 6-position, and a trifluoromethoxy group at the 3-position. Additionally, the 5-position of the pyridine ring is terminated with an aldehyde functional group (-CHO). This specific arrangement of substituents contributes to the compound's reactivity and potential applications in organic synthesis, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity compared to their non-fluorinated counterparts. The introduction of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles, which are critical for drug efficacy and patient compliance. The difluoromethyl, hydroxy, and trifluoromethoxy groups in 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde are particularly noteworthy, as they can influence both the electronic properties of the molecule and its interactions with biological receptors.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of bioactive molecules. The aldehyde functionality at the 5-position allows for further derivatization through condensation reactions with various nucleophiles, such as amines or hydrazines, to form Schiff bases or hydrazones. These derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. Moreover, the presence of both electron-withdrawing (e.g., trifluoromethoxy) and electron-donating (e.g., hydroxy) groups on the pyridine ring can modulate the electronic distribution, thereby tuning the reactivity and biological activity of downstream products.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of compounds like 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde with greater accuracy. Molecular docking studies have suggested that this compound may interact with various protein targets, including enzymes and receptors involved in signal transduction pathways. For instance, modifications based on this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The ability to rationally design molecules by leveraging such intermediates represents a significant step forward in drug discovery.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in developing next-generation therapeutics. Compounds containing fluorine atoms often exhibit superior pharmacological properties, including prolonged half-life, reduced susceptibility to metabolic degradation, and enhanced target specificity. The structural features of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde align well with these criteria, making it an attractive candidate for further exploration.

In addition to its pharmaceutical applications, this compound may also find utility in agrochemical research. Fluorinated pyridines are known to possess herbicidal and pesticidal properties due to their ability to disrupt essential biological processes in plants and pests. By incorporating this scaffold into novel agrochemical formulations, researchers aim to develop more effective and environmentally sustainable solutions for crop protection.

The synthesis of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include functional group interconversions such as halogenation, alkylation, and oxidation-reduction reactions. Advanced catalytic methods have also been employed to streamline these processes while minimizing byproduct formation.

The growing body of literature on fluorinated pyridines underscores their significance in modern chemistry. Researchers continue to explore new synthetic strategies and applications for these compounds, driven by their unique chemical properties and biological relevance. As our understanding of structure-activity relationships improves, compounds like 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxaldehyde are expected to play an increasingly pivotal role in drug development and beyond.